3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine

• IUPAC Name: 3-(4-cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine
• InChI: InChI=1S/C16H22N4S/c1-3-13(16-18-17-12-20(16)14-5-6-14)11-19(8-1)9-7-15-4-2-10-21-15/h2,4,10,12-14H,1,3,5-9,11H2
• InChI Key: KNIHWXYNFNAKDD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCC2=CC=CS2)C3=NN=CN3C4CC4
• Molecular Formula: C16H22N4S
• Molecular Weight: 302.4 g/mol

Description

3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has been shown to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine is not fully understood. However, it is believed that this compound acts on certain receptors in the central nervous system and cardiovascular system. It has been shown to have an effect on the release of certain neurotransmitters and hormones, which may be responsible for its biochemical and physiological effects.
Biochemical and Physiological Effects:
3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine has been shown to have interesting biochemical and physiological effects. Some of these effects include:
1. Central nervous system: This compound has been shown to have an effect on the central nervous system. It has been shown to improve cognitive function, memory, and learning.
2. Cardiovascular system: 3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine has been shown to have an effect on the cardiovascular system. It has been shown to reduce blood pressure and improve cardiac function.
3. Cancer cells: This compound has been shown to have an effect on cancer cells. It has been shown to induce apoptosis and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has been shown to have interesting biochemical and physiological effects, which make it a promising candidate for further studies.
However, there are also some limitations associated with this compound. Its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. It is also a relatively new compound, and more research is needed to fully understand its potential applications.

Future Directions

There are several future directions for research on 3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine. Some of these include:
1. Further studies on its mechanism of action: More research is needed to fully understand the mechanism of action of this compound. This will help in designing experiments to study its effects.
2. Studies on its potential use in the treatment of neurological disorders: 3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine has been shown to have an effect on the central nervous system. Further studies are needed to determine its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.
3. Studies on its potential use in the treatment of cardiovascular diseases: This compound has been shown to have an effect on the cardiovascular system. Further studies are needed to determine its potential use in the treatment of cardiovascular diseases such as hypertension and heart failure.
4. Studies on its potential use in cancer treatment: 3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine has been shown to have an effect on cancer cells. Further studies are needed to determine its potential use in the treatment of various types of cancer.
In conclusion, 3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine is a promising compound that has been synthesized and studied for its potential applications in scientific research. It has interesting biochemical and physiological effects, and more research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis method of 3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine involves the reaction of 1-(2-thiophen-2-ylethyl)piperidine with 4-cyclopropyl-1,2,4-triazol-3-amine in the presence of a suitable catalyst. This reaction results in the formation of the desired compound as a white solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine has been studied for its potential applications in scientific research. This compound has been shown to have interesting biochemical and physiological effects, which make it a promising candidate for further studies. Some of the potential applications of this compound in scientific research include:
1. Neuropharmacology: 3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine has been shown to have an effect on the central nervous system. This compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.
2. Cardiovascular research: This compound has been shown to have an effect on the cardiovascular system. It has been studied for its potential use in the treatment of cardiovascular diseases such as hypertension and heart failure.
3. Cancer research: 3-(4-Cyclopropyl-1,2,4-triazol-3-yl)-1-(2-thiophen-2-ylethyl)piperidine has been shown to have an effect on cancer cells. It has been studied for its potential use in the treatment of various types of cancer.